1-(5-Chloro-3-nitropyridin-2-yl)-4-methylpiperazine
Overview
Description
1-(5-Chloro-3-nitropyridin-2-yl)-4-methylpiperazine, also known as CNP, is an organic compound that has been studied for its potential applications in the field of medicinal chemistry. CNP is a heterocyclic compound, meaning it contains both carbon and nitrogen atoms in its ring structure. It has been used in the synthesis of various drugs, such as anti-cancer agents, and has been studied for its potential as a therapeutic drug.
Scientific Research Applications
Synthesis of Anticancer Agents
Researchers have developed methods for synthesizing novel compounds that serve as intermediates for small molecule anticancer drugs. For instance, a high-yield synthetic method for producing 1-methyl-3-(5-nitropyridin-2-yl) urea, an important intermediate in anticancer drug synthesis, has been established, achieving a total yield of up to 92% through multi-step nucleophilic reactions (Zhang et al., 2019). Similarly, the synthesis of potential anticancer agents, such as pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, has been explored, demonstrating effects on the proliferation of cultured L1210 cells and the survival of mice bearing P388 leukemia (Temple et al., 1983).
Development of Central Nervous System Agents
Research into the synthesis and neurochemical study of pyridobenzoxazepine and pyridobenzothiazepine derivatives has been conducted, focusing on their potential as central nervous system agents. These studies include the preparation of N-methylpiperazinopyrido benzoxa- and benzothiazepine derivatives and their affinities for D2, D1, 5-HT2, and cholinergic (M) receptors (Liégeois et al., 1994).
Investigation of Novel Synthesis Methods
There's ongoing research into novel synthesis methods for generating intermediates and compounds with potential utility in medicinal chemistry. For example, the synthesis of N-(6-chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine demonstrates a method for producing compounds with potential kinase inhibitory activity (Wydra et al., 2021).
Anticancer Activity of Novel Mannich Bases
A study focused on synthesizing novel Mannich bases starting from a compound known for its anticancer activities. The synthesized Mannich bases were tested against prostate cancer cell lines, revealing moderate cytotoxic activity (Demirci & Demirbas, 2019).
properties
IUPAC Name |
1-(5-chloro-3-nitropyridin-2-yl)-4-methylpiperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN4O2/c1-13-2-4-14(5-3-13)10-9(15(16)17)6-8(11)7-12-10/h6-7H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAVPAVSQAKJVRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=N2)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Chloro-3-nitropyridin-2-yl)-4-methylpiperazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.